Cas no 2229556-88-9 (2-amino-3-(1-methyl-1H-indol-7-yl)propan-1-ol)

• Product Name: 2-amino-3-(1-methyl-1H-indol-7-yl)propan-1-ol
• CAS No: 2229556-88-9
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• CID: 5971348
• PubChem ID: 165639116
• Update Time: 2025-06-11

2-amino-3-(1-methyl-1H-indol-7-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(1-methyl-1H-indol-7-yl)propan-1-ol
• EN300-1775134
• 2229556-88-9

• Inchi： 1S/C12H16N2O/c1-14-6-5-9-3-2-4-10(12(9)14)7-11(13)8-15/h2-6,11,15H,7-8,13H2,1H3
• InChI Key： PYJMRBVHFGQBSK-UHFFFAOYSA-N
• SMILES： OCC(CC1C=CC=C2C=CN(C)C=12)N

Computed Properties

• Exact Mass: 204.126263138g/mol
• Monoisotopic Mass: 204.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 51.2Ų

Additional information on 2-amino-3-(1-methyl-1H-indol-7-yl)propan-1-ol

Recent Advances in the Study of 2-amino-3-(1-methyl-1H-indol-7-yl)propan-1-ol (CAS: 2229556-88-9)

2-amino-3-(1-methyl-1H-indol-7-yl)propan-1-ol (CAS: 2229556-88-9) is a novel compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its indole scaffold and amino alcohol functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a compound of interest for drug discovery and development.

The synthesis of 2-amino-3-(1-methyl-1H-indol-7-yl)propan-1-ol has been optimized in recent years, with researchers employing advanced catalytic methods to achieve higher yields and purity. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel asymmetric synthesis route that significantly improved the enantiomeric purity of the compound, which is crucial for its pharmacological activity. The study highlighted the use of chiral catalysts to control stereochemistry, a critical factor in the compound's bioactivity.

Pharmacological investigations have revealed that 2-amino-3-(1-methyl-1H-indol-7-yl)propan-1-ol exhibits potent activity as a modulator of serotonin receptors, particularly the 5-HT_2A and 5-HT_2C subtypes. These receptors are implicated in various neurological and psychiatric disorders, including depression, anxiety, and schizophrenia. In vitro and in vivo studies have demonstrated that the compound can selectively bind to these receptors, modulating their activity with high affinity and specificity. This selectivity suggests potential applications in the development of targeted therapies for CNS disorders.

In addition to its serotoninergic activity, recent research has explored the compound's potential as an anti-inflammatory agent. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported that 2-amino-3-(1-methyl-1H-indol-7-yl)propan-1-ol can inhibit the production of pro-inflammatory cytokines in macrophages, suggesting a role in mitigating inflammatory responses. This dual activity—targeting both neurological and inflammatory pathways—positions the compound as a versatile candidate for multifactorial diseases such as neuroinflammatory disorders.

Despite these promising findings, challenges remain in the development of 2-amino-3-(1-methyl-1H-indol-7-yl)propan-1-ol as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Current research is focusing on structural modifications to enhance these properties while retaining the compound's pharmacological efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance the compound through preclinical and clinical trials.

In conclusion, 2-amino-3-(1-methyl-1H-indol-7-yl)propan-1-ol (CAS: 2229556-88-9) represents a promising scaffold for drug discovery, with potential applications in neurology and immunology. Continued research into its synthesis, mechanism of action, and therapeutic potential will be essential to fully realize its clinical benefits. The compound's unique pharmacological profile underscores the importance of interdisciplinary collaboration in advancing chemical biology and medicinal chemistry.